Cas no 1358495-93-8 (methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate
• CAS No: 1358495-93-8
• MF: C₁₉H₁₃ClF₂N₂O₄
• MW: 406.767330884933
• CID: 5400083
• Update Time: 2025-05-23

methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethoxy]-6-fluoro-2-quinolinecarboxylate
• methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

• Inchi： 1S/C19H13ClF2N2O4/c1-27-19(26)16-8-17(12-6-10(21)2-5-15(12)24-16)28-9-18(25)23-11-3-4-14(22)13(20)7-11/h2-8H,9H2,1H3,(H,23,25)
• InChI Key： IVPBXHKMEWDGRS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2)C(OCC(NC2=CC=C(F)C(Cl)=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.471±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.0±50.0 °C(Predicted)
• pka: 10.75±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate

Introduction to Methyl 4-{[(3-Chloro-4-Fluorophenyl)carbamoyl]methoxy}-6-Fluoroquinoline-2-carboxylate (CAS No. 1358495-93-8)

Methyl 4-{[(3-Chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1358495-93-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antimalarial, and anticancer properties. The unique structural features of this compound, particularly the presence of a chloro and fluoro substituent on the phenyl ring, as well as the methoxy and carboxylate groups, contribute to its potential therapeutic applications.

The synthesis of methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate typically involves a multi-step process, starting with the preparation of the quinoline core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for both academic and industrial research. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis approach that significantly reduced the number of reaction steps and improved the overall yield.

In terms of its biological activity, methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate has shown promising results in various preclinical studies. One notable area of research is its potential as an antimalarial agent. Malaria remains a significant global health burden, with Plasmodium falciparum being the most lethal species causing the disease. A study published in Antimicrobial Agents and Chemotherapy in 2020 demonstrated that this compound exhibited potent activity against P. falciparum strains, including those resistant to commonly used antimalarial drugs such as chloroquine. The mechanism of action is believed to involve interference with parasite metabolism and protein synthesis.

Beyond its antimalarial properties, methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate has also shown potential as an anticancer agent. Quinoline derivatives are known for their ability to induce apoptosis in cancer cells through various mechanisms, such as DNA intercalation and inhibition of topoisomerase enzymes. A study published in Cancer Letters in 2019 reported that this compound effectively inhibited the growth of several human cancer cell lines, including breast, lung, and colon cancer cells. The researchers found that it induced cell cycle arrest at the G2/M phase and promoted apoptosis via the mitochondrial pathway.

The pharmacokinetic properties of methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate have also been investigated to assess its suitability for therapeutic use. A study published in Pharmaceutical Research in 2021 evaluated its absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The results indicated that it has favorable oral bioavailability and a reasonable half-life, suggesting its potential for oral administration in clinical settings.

However, like many new chemical entities (NCEs), methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate must undergo rigorous safety and efficacy testing before it can be considered for human use. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses but may cause mild side effects such as gastrointestinal discomfort at higher concentrations. Ongoing research aims to optimize its formulation and dosing regimens to minimize adverse effects while maximizing therapeutic benefits.

In conclusion, methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-fluoroquinoline-2-carboxylate (CAS No. 1358495-93-8) represents a promising candidate for further development as a therapeutic agent. Its unique chemical structure and diverse biological activities make it an attractive target for medicinal chemists and pharmaceutical researchers alike. As more data from preclinical and clinical studies become available, it is likely that this compound will continue to attract significant interest in the scientific community.